Cas no 2172621-85-9 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-hydroxypyrrolidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-hydroxypyrrolidine-3-carboxylic acid
• CAS No: 2172621-85-9
• MF: C₂₄H₂₄N₂O₆
• MW: 436.457166671753
• CID: 5896955
• PubChem ID: 165516765
• Update Time: 2025-10-05

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-hydroxypyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-hydroxypyrrolidine-3-carboxylic acid
• 2172621-85-9
• EN300-1513401
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]-3-hydroxypyrrolidine-3-carboxylic acid

• Inchi： 1S/C24H24N2O6/c27-21(26-13-11-24(31,15-26)22(28)29)10-5-12-25-23(30)32-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-10,20,31H,11-15H2,(H,25,30)(H,28,29)/b10-5+
• InChI Key： PCYHJHGWASEYLT-BJMVGYQFSA-N
• SMILES： OC1(C(=O)O)CN(C(/C=C/CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 436.16343649g/mol
• Monoisotopic Mass: 436.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 116Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-hydroxypyrrolidine-3-carboxylic acid

Compound CAS No 2172621-85-9: A Comprehensive Overview

The compound with CAS No 2172621-85-9, known as 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-hydroxypyrrolidine-3-carboxylic acid, is a highly specialized molecule with significant potential in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butenoyl moiety, and a hydroxypyrrolidine carboxylic acid component. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the importance of this compound in peptide synthesis and drug discovery. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of amino groups during synthesis. This feature has made the compound a valuable tool in the construction of bioactive molecules and complex peptides. Researchers have also explored its use in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The butenoyl moiety in the structure introduces additional functionality, enabling the compound to participate in conjugate additions and other enolate-forming reactions. This has opened up new avenues for its application in organic synthesis, particularly in the construction of enone-containing frameworks. Furthermore, the hydroxypyrrolidine carboxylic acid component contributes to the compound's ability to form stable amides and esters, making it suitable for use in medicinal chemistry and materials science.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its structural integrity and reactivity under different conditions. Additionally, computational chemistry methods have been employed to predict its electronic properties and interaction with biological systems, further enhancing our understanding of its potential applications.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions, protection/deprotection strategies, and purification techniques. The use of Fmoc as a protecting group ensures high yields and excellent control over the reaction sequence. Researchers have also developed scalable synthetic routes to meet the increasing demand for this compound in both academic and industrial settings.

Looking ahead, the compound's unique structure positions it as a promising candidate for further exploration in areas such as enzyme inhibition, drug delivery systems, and bioconjugate chemistry. Its ability to undergo diverse transformations makes it an invaluable asset for chemists seeking to design innovative molecules with tailored properties.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-hydroxypyrrolidine-3-carboxylic acid (CAS No 2172621-85-9) is a multifaceted compound with significant implications for modern chemical research. Its versatility in synthesis and application underscores its importance as a key building block in contemporary organic chemistry.